Cas no 6280-31-5 (1-butyl-1H-tetrazol-5-amine)

• Product Name: 1-butyl-1H-tetrazol-5-amine
• CAS No: 6280-31-5
• MF: C₅H₁₁N₅
• MW: 141.174339532852
• MDL: MFCD05625811
• CID: 527795
• PubChem ID: 329775851
• Update Time: 2025-07-22

1-butyl-1H-tetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazol-5-amine,1-butyl-
• 1-Butyl-1H-tetrazol-5-amine
• 1-butyl-1H-tetrazol-5-amine(SALTDATA: FREE)
• 1-butyltetrazol-5-amine
• DTXSID00279037
• 1-Butyl-1H-tetrazol-5-amine, AldrichCPR
• NSC11111
• VS-00408
• AKOS000284975
• 1-Butyl-1H-tetrazole-5-amine
• 1-BUTYL-1,2,3,4-TETRAZOL-5-AMINE
• NSC-11111
• SCHEMBL18496466
• DA-18860
• BBL000023
• STK513766
• 1-butyl-1 h -tetrazol-5-amine
• 6280-31-5
• MFCD05625811
• 1-butyl-1H-1,2,3,4-tetrazol-5-amine
• 1-butyl-1H-tetrazol-5-amine

• MDL： MFCD05625811
• Inchi： 1S/C5H11N5/c1-2-3-4-10-5(6)7-8-9-10/h2-4H2,1H3,(H2,6,7,9)
• InChI Key： DAFSTKDZKAGKGV-UHFFFAOYSA-N
• SMILES： N1(C(N)=NN=N1)CCCC

Computed Properties

• Exact Mass: 141.10100
• Monoisotopic Mass: 141.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 96
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.34
• Boiling Point: 293.1°Cat760mmHg
• Flash Point: 131°C
• Refractive Index: 1.639
• PSA: 69.62000
• LogP: 0.63660

1-butyl-1H-tetrazol-5-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 1-butyl-1H-tetrazol-5-amine

Introduction to 1-butyl-1H-tetrazol-5-amine (CAS No. 6280-31-5)

1-butyl-1H-tetrazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 6280-31-5, is a significant compound in the realm of pharmaceutical and chemical research. This tetrazole derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a butyl group attached to the tetrazole ring at the 1-position, with an amine substituent at the 5-position, which contributes to its distinct reactivity and functionalization possibilities.

The tetrazole core is a heterocyclic aromatic compound consisting of four nitrogen atoms arranged in a ring, making it a versatile scaffold for drug discovery. The presence of the butyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. Additionally, the amine functionality at the 5-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, 1-butyl-1H-tetrazol-5-amine has been explored in various research avenues, particularly in the development of novel therapeutic agents. Its structural motif is reminiscent of several biologically active compounds, suggesting potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. The compound's ability to act as a precursor or intermediate in synthetic chemistry has also made it valuable in industrial applications.

One of the most compelling aspects of 1-butyl-1H-tetrazol-5-amine is its role in medicinal chemistry innovation. Researchers have leveraged its framework to design molecules that interact with specific biological targets. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and receptor binding, offering promising leads for drug development. The flexibility provided by the butyl and amine groups allows chemists to fine-tune physicochemical properties such as solubility and binding affinity.

Recent advancements in computational chemistry have further enhanced the understanding of 1-butyl-1H-tetrazol-5-amine's interactions with biological systems. Molecular modeling techniques have been employed to predict how this compound might behave within cellular environments, providing insights into its potential pharmacological effects. These simulations have helped guide experimental efforts, reducing trial-and-error approaches and accelerating the discovery process.

The pharmaceutical industry has taken note of 1-butyl-1H-tetrazol-5-amine's potential, leading to several ongoing clinical and preclinical studies. Researchers are investigating its efficacy in treating various conditions by exploring its derivatives. The compound's stability under different conditions has also been a focus of study, ensuring that it remains viable for formulation into drugs. This stability is critical for maintaining efficacy throughout storage and administration.

From a synthetic perspective, 1-butyl-1H-tetrazol-5-amine serves as a building block for more complex molecules. Its facile functionalization allows for the creation of libraries of compounds that can be screened for biological activity. This approach has been particularly useful in high-throughput screening (HTS) campaigns, where large numbers of derivatives are tested rapidly to identify promising candidates.

The environmental impact of synthesizing and using 1-butyl-1H-tetrazol-5-amine has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are increasingly important in modern chemistry, aligning with global efforts to promote environmental responsibility.

In conclusion, 1-butyl-1H-tetrazol-5-amine (CAS No. 6280-31-5) represents a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structure and reactivity make it a valuable tool for developing new drugs and exploring novel therapeutic strategies. As research continues to uncover its potential, this tetrazole derivative is poised to play an even greater role in advancing medical science.